What is Chlorphenesin exactly?
Chlorphenesin (also known as clorfenesina, p-chlorophenyl) belongs to the group of organic compounds called phenol ethers. These are aromatic compounds that have an ether substituted with benzene.
Chlorphenesin inhibits IgE-mediated Histamine release and is an antigen-associated immune suppressant. Chlorphenesin may also be used to treat mycotic diseases.
Chlorphenesin acts centrally as a muscle relaxant.
Chlorphenesin can also be referred to as a carbamate. It reacts with acidic compounds like benzalkonium chloride to create chlorhexidine.
Biological activity of Chlorphenesin
It is a synthetic preservative that contains Chlorphenesin. When combined with methylparaben, it is effective against several strains of Pseudomonas. In cosmetic products, Chlorphenesin has been used as a biocide.
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